Cas no 420130-58-1 (Ethyl 6-Chloro-2-(trifluoromethyl)imidazo-1,2-apyridine-3-carboxylate)

• Product Name: Ethyl 6-Chloro-2-(trifluoromethyl)imidazo-1,2-apyridine-3-carboxylate
• CAS No: 420130-58-1
• MF: C₁₁H₈ClF₃N₂O₂
• MW: 292.641632080078
• MDL: MFCD06637317
• CID: 3143309
• PubChem ID: 16413643
• Update Time: 2025-04-21

Ethyl 6-Chloro-2-(trifluoromethyl)imidazo-1,2-apyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-(trifluoromethyl)imidazo-[1,2-a]pyridine-3-carboxylate
• ethyl6-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• AKOS005071236
• MFCD06637317
• ethyl 6-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• 420130-58-1
• 8X-0839
• Ethyl 6-Chloro-2-(trifluoromethyl)imidazo-1,2-apyridine-3-carboxylate

• MDL： MFCD06637317
• Inchi： 1S/C11H8ClF3N2O2/c1-2-19-10(18)8-9(11(13,14)15)16-7-4-3-6(12)5-17(7)8/h3-5H,2H2,1H3
• InChI Key： IPBOOGRUZIRYPJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C(F)(F)F)=C(C(=O)OCC)N2C=1

Computed Properties

• Exact Mass: 292.0226397g/mol
• Monoisotopic Mass: 292.0226397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.6Ų